![molecular formula C7H16Cl2N2 B1386630 6-Aminospiro[3.3]hept-2-ylamine dihydrochloride CAS No. 27259-95-6](/img/structure/B1386630.png)
6-Aminospiro[3.3]hept-2-ylamine dihydrochloride
Overview
Description
6-Aminospiro[3.3]hept-2-ylamine dihydrochloride (6ASDH) is a synthetic organic compound with a wide range of applications in scientific research. It is a versatile molecule that is widely used in organic synthesis, medical imaging, and drug delivery. 6ASDH has a unique structure that allows it to interact with proteins and other molecules in a variety of ways.
Scientific Research Applications
6-Aminospiro[3.3]hept-2-ylamine dihydrochloride has a variety of applications in scientific research. It is used as a substrate for enzyme assays, as an inhibitor of enzymes, and as a reagent for organic synthesis. It is also used in medical imaging, as a contrast agent to enhance the visibility of tissues and organs on imaging scans. Additionally, 6-Aminospiro[3.3]hept-2-ylamine dihydrochloride is used in drug delivery, as it can be used to transport drugs to specific targets in the body.
Mechanism of Action
6-Aminospiro[3.3]hept-2-ylamine dihydrochloride is able to interact with proteins and other molecules in a variety of ways. It can bind to proteins and other molecules through hydrogen bonding, van der Waals forces, and hydrophobic interactions. Additionally, it can act as a catalyst for certain reactions. It is also able to form complexes with metals, which can be used to transport drugs to specific targets in the body.
Biochemical and Physiological Effects
6-Aminospiro[3.3]hept-2-ylamine dihydrochloride has a variety of biochemical and physiological effects. It can act as an inhibitor of enzymes, which can lead to changes in metabolic pathways. Additionally, it can act as a substrate for certain enzymes, leading to changes in metabolic pathways. It can also interact with proteins and other molecules, leading to changes in their structure and function. Finally, it can be used in medical imaging, as a contrast agent to enhance the visibility of tissues and organs on imaging scans.
Advantages and Limitations for Lab Experiments
6-Aminospiro[3.3]hept-2-ylamine dihydrochloride has a number of advantages and limitations for lab experiments. One advantage is its versatility, as it can be used in a variety of ways in scientific research. Additionally, it is relatively easy to synthesize and can be stored for long periods of time. However, 6-Aminospiro[3.3]hept-2-ylamine dihydrochloride can be toxic in high concentrations, and should be handled with care. Additionally, it can be difficult to obtain in large quantities, as it is not widely available.
Future Directions
There are a number of potential future directions for 6-Aminospiro[3.3]hept-2-ylamine dihydrochloride. One potential direction is the development of new synthesis methods that are more efficient and cost-effective. Additionally, further research could be done on the biochemical and physiological effects of 6-Aminospiro[3.3]hept-2-ylamine dihydrochloride, as well as its potential applications in drug delivery. Finally, further research could be done on the mechanism of action of 6-Aminospiro[3.3]hept-2-ylamine dihydrochloride, in order to better understand how it interacts with proteins and other molecules.
properties
IUPAC Name |
spiro[3.3]heptane-2,6-diamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2.2ClH/c8-5-1-7(2-5)3-6(9)4-7;;/h5-6H,1-4,8-9H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEEAKLAUQJIGMJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC12CC(C2)N)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
27259-95-6 |
Source
|
| Record name | spiro[3.3]heptane-2,6-diamine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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